Cas no 2101945-67-7 (5-Bromo-7-fluoro-8-methylquinoline)

5-Bromo-7-fluoro-8-methylquinoline is a halogenated quinoline derivative with potential applications in pharmaceutical and agrochemical research. The presence of bromo and fluoro substituents enhances its reactivity, making it a versatile intermediate for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig amination. The methyl group at the 8-position contributes to steric and electronic modulation, influencing binding affinity in medicinal chemistry applications. This compound is particularly useful in the synthesis of bioactive molecules, including kinase inhibitors and antimicrobial agents. Its well-defined structure and high purity ensure reproducibility in synthetic pathways. Suitable for controlled functionalization, it serves as a valuable scaffold in heterocyclic chemistry and drug discovery.
5-Bromo-7-fluoro-8-methylquinoline structure
2101945-67-7 structure
Product Name:5-Bromo-7-fluoro-8-methylquinoline
CAS No:2101945-67-7
MF:C10H7BrFN
MW:240.07168507576
MDL:MFCD31540795
CID:4637179
PubChem ID:129241066
Update Time:2025-05-27

5-Bromo-7-fluoro-8-methylquinoline Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-7-fluoro-8-methylquinoline
    • 181577
    • Quinoline, 5-bromo-7-fluoro-8-methyl-
    • MFCD31540795
    • SY233102
    • AC5517
    • 2101945-67-7
    • CS-0069021
    • SCHEMBL18980483
    • EN300-22969959
    • AKOS037630812
    • MDL: MFCD31540795
    • Inchi: 1S/C10H7BrFN/c1-6-9(12)5-8(11)7-3-2-4-13-10(6)7/h2-5H,1H3
    • InChI Key: JPZRNAQJHYODCM-UHFFFAOYSA-N
    • SMILES: N1C2C(=C(Br)C=C(F)C=2C)C=CC=1

Computed Properties

  • Exact Mass: 238.97459g/mol
  • Monoisotopic Mass: 238.97459g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 12.9Ų

5-Bromo-7-fluoro-8-methylquinoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY233102-1g
5-Bromo-7-fluoro-8-methylquinoline
2101945-67-7 ≥95%
1g
¥7600.00 2025-04-16
eNovation Chemicals LLC
D778651-1g
5-Bromo-7-fluoro-8-methylquinoline
2101945-67-7 95%
1g
$980 2024-07-20
Enamine
EN300-22969959-0.05g
5-bromo-7-fluoro-8-methylquinoline
2101945-67-7 95%
0.05g
$202.0 2024-06-20
Enamine
EN300-22969959-0.1g
5-bromo-7-fluoro-8-methylquinoline
2101945-67-7 95%
0.1g
$301.0 2024-06-20
Enamine
EN300-22969959-0.25g
5-bromo-7-fluoro-8-methylquinoline
2101945-67-7 95%
0.25g
$431.0 2024-06-20
Enamine
EN300-22969959-0.5g
5-bromo-7-fluoro-8-methylquinoline
2101945-67-7 95%
0.5g
$679.0 2024-06-20
Enamine
EN300-22969959-1.0g
5-bromo-7-fluoro-8-methylquinoline
2101945-67-7 95%
1.0g
$871.0 2024-06-20
Enamine
EN300-22969959-2.5g
5-bromo-7-fluoro-8-methylquinoline
2101945-67-7 95%
2.5g
$1707.0 2024-06-20
Enamine
EN300-22969959-5.0g
5-bromo-7-fluoro-8-methylquinoline
2101945-67-7 95%
5.0g
$2525.0 2024-06-20
Enamine
EN300-22969959-10.0g
5-bromo-7-fluoro-8-methylquinoline
2101945-67-7 95%
10.0g
$3746.0 2024-06-20

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